Cas no 414889-58-0 ((2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid)

• Product Name: (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid
• CAS No: 414889-58-0
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 2641726
• PubChem ID: 57363133
• Update Time: 2025-06-15

(2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid
• (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylicacid
• 414889-58-0

• MDL： MFCD08272841
• Inchi： 1S/C12H15NO4S/c1-16-9-4-3-7(5-10(9)17-2)11-13-8(6-18-11)12(14)15/h3-5,8,11,13H,6H2,1-2H3,(H,14,15)/t8?,11-/m1/s1
• InChI Key： VVYKDOVBUSRSCZ-QHDYGNBISA-N
• SMILES： S1CC(C(=O)O)N[C@H]1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 269.07217913Da
• Monoisotopic Mass: 269.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.1Ų

Additional information on (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid

Introduction to (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic Acid (CAS No. 414889-58-0)

(2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid, identified by its CAS number 414889-58-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, a heterocyclic structure known for its versatile applications in drug development. The presence of a chiral center at the 2-position, specifically the (R)-configuration, enhances its potential as a building block for enantiomerically pure pharmaceuticals.

The molecular structure of (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid incorporates a thiazolidine ring fused with a phenyl group substituted with two methoxy groups at the 3 and 4 positions. This particular arrangement imparts unique electronic and steric properties, making it a valuable scaffold for designing molecules with specific biological activities. The thiazolidine moiety is particularly interesting due to its stability and its ability to form hydrogen bonds, which is crucial for drug-receptor interactions.

In recent years, there has been a growing interest in thiazolidine derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Research has shown that compounds containing the thiazolidine core exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. The methoxy-substituted phenyl ring in (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid further modulates these properties, potentially enhancing binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of chiral drugs. The (R)-configuration at the 2-position ensures that the molecule has a specific three-dimensional shape, which can be critical for its interaction with biological targets. In the realm of drug design, achieving enantiopurity is often essential to maximize therapeutic efficacy while minimizing side effects. The synthesis of (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid represents a significant step forward in this direction.

Recent studies have highlighted the importance of thiazolidine derivatives in addressing unmet medical needs. For instance, researchers have explored their potential in treating neurological disorders, where precise molecular interactions are paramount. The structural features of (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid, including its chiral center and aromatic substitution pattern, make it an attractive candidate for further investigation in this area.

The compound's synthesis involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary-assisted methods, are often employed to achieve the desired stereochemical outcome. The availability of high-quality starting materials and well-established synthetic protocols are crucial for producing (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid on a scalable basis.

In addition to its pharmaceutical applications, (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid has shown promise in material science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced durability and functionality. The ability to incorporate chiral centers into materials can lead to innovative applications in areas such as sensors and catalysts.

The regulatory landscape for thiazolidine derivatives is continually evolving as new research emerges. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is essential for companies involved in the production and distribution of these compounds. Collaborative efforts between academia and industry are vital for advancing the understanding and application of molecules like (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to uncover new therapeutic applications and optimize synthetic routes for improved efficiency. The integration of computational chemistry tools into drug discovery processes will likely play a significant role in accelerating the development of novel derivatives based on this scaffold.

In conclusion, (2R)-2-(3,4-Dimethoxyphenyl)thiazolidine-4-carboxylic acid (CAS No. 414889-58-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine today.